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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

Cat. No.: B14715668

This technical guide provides a comprehensive overview of the boiling point of the branched
alkane 2,2,3,5,5-pentamethylhexane. The document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis who require precise
physical property data and standardized experimental procedures.

Physicochemical Data

2,2,3,5,5-Pentamethylhexane is an acyclic saturated hydrocarbon with the chemical formula
C11Hz24 and a molecular weight of 156.31 g/mol . Its structure consists of a hexane chain with
five methyl group substituents. The physical properties of this compound, particularly its boiling
point, are of interest for purification, identification, and process design in various chemical
applications.

Boiling Point Data

The experimentally determined boiling point of 2,2,3,5,5-pentamethylhexane has been
reported in the scientific literature. The following table summarizes the available data from the
National Institute of Standards and Technology (NIST) Chemistry WebBook.[1] It is important to
note that boiling points are pressure-dependent; however, these values are reported without a
specified pressure and are assumed to be at or near standard atmospheric pressure.
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Boiling Point (°C) Boiling Point (K) Reference

Braun, W.G.; Spooner, D.F;
164.25 437.4

Fenske, M.R. (1950)

Moersch, G.W.; Whitmore, F.C.
166.05 439.2

(1949)

Note: The original data was presented in Kelvin and has been converted to Celsius for this
table.

Experimental Protocol for Boiling Point
Determination

While the specific experimental protocols used in the cited historical studies are not readily
available, a standard and widely accepted method for determining the boiling point of a liquid
organic compound is the Thiele tube method using a capillary tube. This method is suitable for
small sample volumes and provides accurate results.

Principle

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. In the Thiele tube method, a small sample of the liquid is
heated, and the temperature at which a continuous stream of bubbles emerges from a capillary
tube and then ceases upon slight cooling is recorded as the boiling point.

Materials and Apparatus

e Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or fusion tube
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Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

Stand and clamps

Sample of 2,2,3,5,5-pentamethylhexane

Procedure

Preparation: A capillary tube is sealed at one end by heating it in a flame.

Sample Introduction: A small amount (0.5-1 mL) of 2,2,3,5,5-pentamethylhexane is placed
into the small test tube.

Assembly: The sealed capillary tube is placed into the test tube with the open end
downwards. The test tube is then attached to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

Heating: The Thiele tube is filled with a suitable heating oil. The thermometer and test tube
assembly are clamped and immersed in the oil in the Thiele tube.

Observation: The Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will be seen escaping as bubbles. The heating rate should be slow and steady
as the temperature approaches the expected boiling point.

Boiling Point Determination: When a continuous and rapid stream of bubbles emerges from
the capillary tube, the heating is stopped. The liquid is allowed to cool slowly. The boiling
point is the temperature at which the bubbling ceases and the liquid just begins to enter the
capillary tube.

Verification: The determination should be repeated to ensure accuracy and precision.

Logical Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of 2,2,3,5,5-pentamethylhexane using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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